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Compound of Interest

1,2-Diamino-3,4-
Compound Name: )
ethylenedioxybenzene

Cat. No.: B043629

In-Depth Technical Guide: 1,2-Diamino-3,4-
ethylenedioxybenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health, safety, and handling information for 1,2-Diamino-
3,4-ethylenedioxybenzene (CAS: 320386-55-8), a carbonyl-reactive fluorometric labeling
agent.[1][2][3][4] The information is compiled for use in laboratory and research settings.

Chemical and Physical Properties

1,2-Diamino-3,4-ethylenedioxybenzene, also known as 3,4-Ethylenedioxy-1,2-
phenylenediamine, is a fluorescent dye utilized in biological conjugation and labeling.[1][5]
While specific physical and chemical properties are not extensively documented in readily
available safety data sheets, general characteristics of similar aromatic amines suggest it is a
solid at room temperature. For detailed physical properties, it is recommended to consult the
supplier's certificate of analysis.

Table 1: Chemical Identification
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Identifier Value

Chemical Name 1,2-Diamino-3,4-ethylenedioxybenzene

3,4-Ethylenedioxy-1,2-phenylenediamine, 2,3-

Synenyms Dihydro-1,4-benzodioxin-5,6-diamine[5]
CAS Number 320386-55-8[2]

Molecular Formula CsH10N202[2]

Molecular Weight 166.18 g/mol [2]

Health and Safety Guidelines

While the toxicological properties of 1,2-Diamino-3,4-ethylenedioxybenzene have not been
thoroughly investigated, data from safety data sheets for the compound and its dihydrochloride
salt, as well as structurally similar phenylenediamines, indicate potential health hazards.[6] It is
classified as causing skin irritation, serious eye irritation, and potential respiratory irritation.[6]

Hazard Identification

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation[6]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[6]
Specific Target Organ Toxicity H335: May cause respiratory
(Single Exposure) irritation[6]
o H302: Harmful if swallowed[7]
Acute Toxicity (Oral) 4
[8]
o H311: Toxic in contact with
Acute Toxicity (Dermal) 3 ]
skin[7]
H334: May cause allergy or
Respiratory Sensitization 1B asthma symptoms or breathing
difficulties if inhaled[7]
) L H317: May cause an allergic
Skin Sensitization 1B

skin reaction[7]

Note: Some classifications are extrapolated from safety data for structurally similar compounds.

First Aid Measures

Immediate medical attention is crucial in case of exposure.

Table 3: First Aid Procedures
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Exposure Route

First Aid Measures

Inhalation

Remove the individual to fresh air and keep
them at rest in a comfortable position for
breathing.[6][9] If breathing is irregular or has
stopped, administer artificial respiration.[6] Seek

immediate medical attention.[7]

Skin Contact

Immediately remove all contaminated clothing.
[7] Wash the affected area with plenty of soap
and water for at least 15 minutes.[6] If skin
irritation or a rash occurs, seek medical advice.
[10]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding the eyelids apart.[6]
Remove contact lenses if present and easy to
do.[6] Continue rinsing and consult an

ophthalmologist immediately.[7]

Ingestion

If the person is conscious, wash out their mouth
with water.[6] Do NOT induce vomiting.[7] Seek

immediate medical attention.[11]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling this compound to

minimize exposure.

Table 4: Recommended Personal Protective Equipment
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Protection Type

Equipment

Eye/Face Protection

Chemical safety goggles or glasses with side
shields.[6] A face shield may be necessary if

there is a splash hazard.

Skin Protection

Chemical-resistant gloves (e.g., nitrile,
neoprene).[6] A laboratory coat or other

protective clothing to prevent skin contact.[6]

Respiratory Protection

Use in a well-ventilated area, preferably a
chemical fume hood.[9] If vapors or aerosols are
generated, a NIOSH-approved respirator is

required.[7]

Handling and Storage

Handling:

Storage:

Wash hands thoroughly after handling.[6]

Avoid contact with skin, eyes, and clothing.[6]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[11]

Use only in a well-ventilated area or under a chemical fume hood.[9]

Keep away from heat, sparks, and open flames.[7]

e Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][10]

e The compound may be air and moisture sensitive; consider storing under an inert gas.[7]

o« Recommended storage temperature is typically 4°C for the purified solid.[5]

Accidental Release and Disposal
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Accidental Release Measures

In the event of a spill, follow these procedures:

Evacuate the area and ensure adequate ventilation.[12]
o Wear appropriate personal protective equipment, including respiratory protection.[7]
e Avoid generating dust.[12]

» For solid spills, carefully sweep or vacuum up the material and place it in a suitable, labeled
container for disposal.[12][13]

 For liquid spills, cover with an inert absorbent material and collect for disposal.[7]

e Prevent the spill from entering drains or waterways.[7][12]

Clean the spill area thoroughly with a suitable solvent followed by soap and water.

Disposal Considerations

Dispose of the chemical and any contaminated materials in accordance with all applicable
federal, state, and local regulations. Waste should be handled by a licensed professional waste
disposal service.

Experimental Protocols

General Protocol for Amine-Reactive Fluorescent
Labeling

1,2-Diamino-3,4-ethylenedioxybenzene is a carbonyl-reactive agent, however, as an
aromatic diamine, it can also be used in protocols for labeling biomolecules with free amine
groups. The following is a general, conceptual protocol for labeling an antibody. The specific
molar excess of the labeling reagent and reaction conditions should be optimized for each
specific application.[14][15]

Materials:

» Antibody (or other amine-containing biomolecule)
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1,2-Diamino-3,4-ethylenedioxybenzene (or its activated ester derivative)
Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5)

Quenching solution (e.g., 1.5 M hydroxylamine, pH 8.5)

Purification column (e.g., size-exclusion chromatography)

Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Procedure:

Protein Preparation: Dissolve the antibody in the reaction buffer to a concentration of 5-20
mg/mL.[15]

Labeling Reagent Preparation: Immediately before use, dissolve the amine-reactive form of
1,2-Diamino-3,4-ethylenedioxybenzene in DMF or DMSO to a concentration of 10 mg/mL.
[15]

Conjugation Reaction: Add the labeling reagent solution to the protein solution while gently
stirring. The molar ratio of the labeling reagent to the protein will need to be optimized.[14]

Incubation: Incubate the reaction mixture for 1 hour at room temperature with continuous
stirring.[15]

Reaction Termination (Optional): Stop the reaction by adding the quenching solution and
incubate for another hour at room temperature.[15]

Purification: Separate the labeled antibody from the unreacted labeling reagent and other
byproducts using a size-exclusion chromatography column.

Determination of Degree of Labeling: Measure the absorbance of the purified conjugate at
280 nm (for the protein) and the maximum absorbance wavelength for the fluorophore to
determine the degree of labeling.[15]

Visualizations
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General Workflow for Antibody Labeling

Preparation

Dissolve Labeling Reagent . e .
in Anhydrous Solvent Reaction Purification & Analysis
Mix Antibody and Incubate at Quench Reaction Purify Conjugate via Determine Degree
Labeling Reagent Room Temperature (Optional) Size-Exclusion Chromatography of Labeling (Spectroscopy)

Dissolve Antibody
in Reaction Buffer

Emergency Response for Exposure

Exposure Occurs

Immediate Actions
Y Y

Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to fresh air Remove clothing, wash with soap & water Flush with water for 15 mins Rinse mouth, do not induce vomiting

. Seek Immediate _

Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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